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Compound of Interest

Compound Name: SJF-8240

Cat. No.: B15542115 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols, handling procedures, and disposal plans for the

PROTAC c-MET degrader, SJF-8240. Adherence to these guidelines is essential for ensuring

laboratory safety and maintaining the integrity of your research.

Compound Data Summary
The following table summarizes key quantitative data for SJF-8240:
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Parameter Value Source

CAS Number 2230821-68-6

Molecular Formula C₅₈H₆₅F₂N₇O₁₁S

Molecular Weight 1106.25 g/mol

Purity ≥98% (HPLC)

IC₅₀ (GTL16 cells) 66.7 nM [1]

Solubility Soluble to 50 mM in DMSO

Storage (Solid) -20°C

Storage (Stock Solution)
-80°C (6 months); -20°C (1

month)
[1]

Personal Protective Equipment (PPE)
Given that SJF-8240 is a potent research compound, a comprehensive approach to personal

protection is mandatory. The following PPE should be worn at all times when handling the

compound in either solid or solution form:

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential. Dispose of gloves

immediately after handling the compound and wash hands thoroughly.

Body Protection: A lab coat must be worn to prevent skin contact.

Respiratory Protection: While not explicitly stated in the available information, a respirator

may be necessary when handling the solid compound outside of a certified chemical fume

hood to prevent inhalation of airborne particles. Always consult the specific Safety Data

Sheet (SDS) for detailed respiratory protection requirements.

Experimental Protocols
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Reconstitution of Solid SJF-8240
Acclimation: Before opening, allow the vial of solid SJF-8240 to equilibrate to room

temperature to prevent moisture condensation.

Solvent Addition: Using a calibrated pipette, add the required volume of anhydrous DMSO to

the vial to achieve the desired stock concentration.

Dissolution: Securely cap the vial and vortex until the solid is completely dissolved. Gentle

warming or sonication may be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use

vials.

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)

or -20°C for short-term storage (up to 1 month).[1]

General Handling Workflow
The following diagram outlines the standard workflow for handling SJF-8240 in a laboratory

setting:
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SJF-8240 Handling Workflow
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Caption: A flowchart illustrating the key steps for the safe handling of SJF-8240.
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Disposal Plan
Proper disposal of SJF-8240 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: Unused solid SJF-8240 should be collected in a clearly labeled, sealed

container designated for chemical waste.

Liquid Waste: Solutions containing SJF-8240 should be collected in a separate, labeled, and

sealed waste container. Do not mix with other chemical waste streams unless compatibility is

confirmed.

Contaminated Materials: All materials that have come into contact with SJF-8240, including

pipette tips, vials, and gloves, must be disposed of as hazardous chemical waste.

The following diagram outlines the decision-making process for the proper disposal of SJF-
8240 waste:
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SJF-8240 Disposal Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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